Cas no 1368542-54-4 (3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine)

3-(1,2-Dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine is a structurally distinct indole derivative with potential applications in pharmaceutical and biochemical research. Its unique scaffold combines an indole core with a branched aliphatic amine, offering versatility for further functionalization. The compound's rigid indole framework and tertiary amine group may enhance binding affinity in receptor studies or serve as a precursor for bioactive molecules. Its stability under standard conditions and well-defined synthetic pathway make it a practical intermediate for medicinal chemistry. Researchers may explore its utility in developing novel therapeutic agents or as a probe for studying indole-based biological pathways. The compound's purity and reproducibility are key advantages for experimental consistency.
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine structure
1368542-54-4 structure
Product Name:3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine
CAS No:1368542-54-4
MF:C15H22N2
MW:230.348583698273
CID:5998074
PubChem ID:82495208
Update Time:2025-10-29

3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine
    • 1368542-54-4
    • EN300-1858460
    • Inchi: 1S/C15H22N2/c1-11-14(15(2,3)9-10-16)12-7-5-6-8-13(12)17(11)4/h5-8H,9-10,16H2,1-4H3
    • InChI Key: XEGAWDICVIDLDX-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC=CC=2C(=C1C)C(C)(C)CCN

Computed Properties

  • Exact Mass: 230.178298710g/mol
  • Monoisotopic Mass: 230.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 31Ų

3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine Pricemore >>

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Additional information on 3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine

3-(1,2-Dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine: A Novel Compound with Promising Therapeutic Potential

3-(1,2-Dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine, with the CAS number 1368542-54-4, represents a unique class of indole-derived alkaloids that have garnered significant attention in recent years for their potential applications in drug discovery and targeting pathways associated with various diseases. This compound, characterized by its complex molecular structure and multifunctional pharmacophore, has been the focus of multiple studies aimed at elucidating its biological activities and therapeutic relevance. The integration of computational modeling and experimental validation has provided critical insights into its molecular interactions and potential role in modulating cellular signaling pathways.

3-(1,2-Dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine belongs to the broader category of indole alkaloids, a class of natural products known for their diverse biological activities. The indole ring system, a core structural feature of this compound, is particularly important in drug design due to its ability to interact with a wide range of biological targets, including ion channels, receptors, and enzymes. The presence of additional substituents, such as the 1,2-dimethyl groups and the 3-methylbutyl chain, further enhances its structural complexity and functional versatility. These modifications may contribute to the compound's unique pharmacological profile, making it a promising candidate for targeted therapy in several therapeutic areas.

Recent advancements in high-throughput screening and structure-based drug design have enabled researchers to explore the potential of 3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine in more depth. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by modulating key inflammatory pathways such as NF-κB and <

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